Cas no 201224-26-2 (2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide)
201224-26-2 structure
Product Name:2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
CAS No:201224-26-2
MF:C11H12FN3O2S
MW:269.29528427124
CID:1391575
PubChem ID:135438180
Update Time:2025-04-20
2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide Chemical and Physical Properties
Names and Identifiers
-
- 2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
- N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1λ<sup>6</sup>,2,4-benzothiadiazin-3-amine
- 3-(Cyclobutylamino)-7-fluoro-4H-1,2,4-benzothiadiazine 1,1-dioxide
- SCHEMBL6554548
- Cyclobutyl-(7-fluoro-1,1-dioxo-1,4-dihydro-1lambda*6*-benzo[1,2,4]thiadiazin-3-yl)-amine
- BDBM50119269
- 201224-26-2
- DTXSID00437610
- CHEMBL102025
- N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-imine
-
- Inchi: 1S/C11H12FN3O2S/c12-7-4-5-9-10(6-7)18(16,17)15-11(14-9)13-8-2-1-3-8/h4-6,8H,1-3H2,(H2,13,14,15)
- InChI Key: SYOLSSXYGJHFDG-UHFFFAOYSA-N
- SMILES: S1(C2C=C(C=CC=2N/C(/N1)=N\C1CCC1)F)(=O)=O
Computed Properties
- Exact Mass: 269.06356
- Monoisotopic Mass: 269.06342597g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 455
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 78.9Ų
Experimental Properties
- PSA: 70.56
2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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